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Cat. No.: B3240973

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromopentanoic acid, a halogenated derivative of pentanoic acid, is a molecule of interest
in organic synthesis and medicinal chemistry. While a specific CAS number for this compound
is not readily available in major chemical databases, its synthesis and potential applications as
a pharmaceutical intermediate are noteworthy. This technical guide provides a comprehensive
overview of 4-bromopentanoic acid, including its chemical properties, synthesis, reactivity,
and potential applications in drug development, with a focus on its role as a precursor to
bioactive molecules. Detailed experimental protocols, spectroscopic data, and safety
information are also presented to support researchers in their work with this compound.

Chemical and Physical Properties

4-Bromopentanoic acid is a C5 carboxylic acid with a bromine atom at the fourth carbon
position. Its chemical structure and key properties are summarized in the tables below. It is
important to note that while a specific CAS Number for 4-bromopentanoic acid is not
consistently reported, it is identified in the PubChem database with the Compound ID (CID)
15570370.[1] For comparison, the properties of the isomeric 2-bromopentanoic acid and 5-
bromopentanoic acid are also provided.

Table 1: Chemical Identifiers for Bromopentanoic Acid Isomers
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4-Bromopentanoic 2-Bromopentanoic 5-Bromopentanoic

Rroperty Acid Acid Acid

PubChem CID 15570370 11440 16368

CAS Number Not Available[2] 584-93-0 2067-33-6[3]

Molecular Formula C5H9Bro2 C5H9Bro2 C5H9Bro2

Molecular Weight 181.03 g/mol 181.03 g/mol 181.03 g/mol

Canonical SMILES CC(CCC(=0)0)Br CCCC(C(=0)0)Br C(CCBr)CC(=0)O

InChiKey XILQGXZARXHSEI- WMFATTFQNRPXBQ  WNXNUPJZWYOKM
UHFFFAOYSA-N -UHFFFAOYSA-N W-UHFFFAOYSA-N

Table 2: Physicochemical Properties of Bromopentanoic Acid Isomers

. 2-Bromopentanoic 5-Bromopentanoic
4-Bromopentanoic . .
Property . . Acid Acid
Acid (Predicted) . .
(Experimental) (Experimental)

142-145°C @ 13

Boiling Point Not Available 84-85 °C @ 10 Torr

mmHg
Melting Point Not Available Not Available 38-40 °C
Density Not Available 1.475 g/lcm3 @ 20 °C Not Available

Synthesis and Experimental Protocols

The primary synthetic route to 4-bromopentanoic acid is through the hydrobromination of 4-
pentenoic acid. This reaction follows Markovnikov's rule, where the hydrogen atom of HBr adds
to the carbon atom of the double bond that has the greater number of hydrogen atoms, and the
bromine atom adds to the more substituted carbon atom, resulting in the desired product.

Synthesis of 4-Bromopentanoic Acid via
Hydrobromination of 4-Pentenoic Acid

Reaction Scheme:
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Synthesis of 4-Bromopentanoic Acid

HBr

w 4-Bromopentanoic Acid

4-Pentenoic Acid

Intramolecular Cyclization

Base-catalyzed

4-Bromopentanoic Acid = y-Valerolactone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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